Cas no 461456-17-7 (1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid
• CAS No: 461456-17-7
• MF: C₁₄H₁₇NO₆S
• MW: 327.35288310051
• CID: 1072346
• PubChem ID: 3150982
• Update Time: 2025-08-02

1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid
• 1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YLSULFONYL)PIPERIDINE-4-CARBOXYLIC ACID
• Oprea1_192789
• CCG-143769
• A912632
• 1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidine-4-carboxylic acid
• EN300-08667
• Z45524841
• Oprea1_259316
• G25980
• 461456-17-7
• 1-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-piperidinecarboxylic acid
• AKOS000300470
• CS-0221232
• 1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidine-4-carboxylicacid
• 1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidine-4-carboxylic acid

• MDL： MFCD03124085
• Inchi： 1S/C14H17NO6S/c16-14(17)10-3-5-15(6-4-10)22(18,19)11-1-2-12-13(9-11)21-8-7-20-12/h1-2,9-10H,3-8H2,(H,16,17)
• InChI Key： FIDZPYRIDZVQFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.07765844g/mol
• Monoisotopic Mass: 327.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid

1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid (CAS No. 461456-17-7): A Comprehensive Overview

1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid (CAS No. 461456-17-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a sulfonyl group attached to a 2,3-dihydro-benzo[1,4]dioxine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The 2,3-dihydro-benzo[1,4]dioxine moiety is a common scaffold in many bioactive compounds due to its ability to modulate various biological processes. This moiety is known for its stability and the ease with which it can be functionalized, making it a versatile building block in the design of novel pharmaceuticals. The sulfonyl group, on the other hand, is known for its ability to enhance the solubility and bioavailability of compounds, which is crucial for their effectiveness as therapeutic agents.

In recent years, 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid has been investigated for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its role in modulating neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering therapeutic benefits for neurological disorders such as Parkinson's disease and Alzheimer's disease.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the pharmacological properties of 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid. The researchers found that this compound exhibited potent inhibitory activity against monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This finding suggests that the compound could be useful in treating conditions characterized by neurotransmitter imbalance.

Beyond its potential as a monoamine oxidase inhibitor, 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid has also shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Research conducted at the University of California demonstrated that this compound could effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

The structural versatility of 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid also makes it an attractive candidate for drug optimization. Chemists can modify various functional groups to enhance its pharmacological properties or reduce potential side effects. For instance, substituents on the piperidine ring can be altered to improve binding affinity to specific receptors or to increase metabolic stability.

In addition to its therapeutic potential, 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid has been studied for its use as a research tool. Its ability to selectively bind to certain receptors makes it valuable for probing biological pathways and understanding disease mechanisms. Researchers at Harvard University have utilized this compound to investigate the role of specific neurotransmitter receptors in neurodegenerative diseases.

The synthesis of 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid involves several steps that require precise control over reaction conditions. Common synthetic routes include the reaction of 2,3-dihydro-benzo[1,4]dioxine with sulfonyl chloride followed by coupling with piperidine carboxylic acid derivatives. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

Safety considerations are an important aspect of working with any chemical compound. While 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-piperidine-4-carboxylic acid (CAS No. 461456-17-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further investigation and development into potential therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and biological effects, it holds significant potential for contributing to the treatment of various diseases and conditions.